N-(3-chloro-4-methylphenyl)-2-(4-oxo-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(4-oxo-7-phenyl-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C24H22ClN5O2S/c1-15-9-10-17(13-18(15)25)26-19(31)14-30-23(32)21-22(20(28-30)16-7-3-2-4-8-16)33-24(27-21)29-11-5-6-12-29/h2-4,7-10,13H,5-6,11-12,14H2,1H3,(H,26,31)
• InChI Key: ZTBVMLZWZQHBHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CC=C4)SC(=N3)N5CCCC5)Cl
• Molecular Formula: C24H22ClN5O2S
• Molecular Weight: 480.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(4-oxo-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H22ClN5O2S and its molecular weight is 479.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

N-(3-chloro-4-methylphenyl)-2-(4-oxo-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is part of a broader class of compounds explored for their diverse biological activities. The synthesis and application in medicinal chemistry of structurally related compounds have been documented. For instance, the research on pyridazino[4,5-b]indoles has shown their potential in addressing various health conditions, including cardiac, neuroprotective, and cytostatic applications (Dr.Valentin Habernickel, 2002). Another study highlights the exploration of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, focusing on improving metabolic stability through structural modifications of heterocyclic analogues (Markian M Stec et al., 2011).

Radiolabeling for Imaging

Compounds with similar frameworks have been radiolabeled for imaging purposes, particularly for studying peripheral benzodiazepine receptors using SPECT imaging techniques. The research by Katsifis et al. on imidazo[1,2-α]pyridines as potential probes demonstrates the utility of these compounds in in vivo imaging (A. Katsifis et al., 2000).

Heterocyclic Synthesis

The development of heterocyclic compounds, including imidazoles and thiazoles, is a significant area of research due to their wide range of biological activities. Studies such as the dehydration of substituted acetamides to synthesize dihydroimidazoles (M. A. Kavina et al., 2018) and the innovative creation of heterocycles incorporating a thiadiazole moiety for insecticidal properties (A. Fadda et al., 2017) highlight the versatility and potential of these compounds in scientific research.

Antitumor and Antioxidant Evaluation

The evaluation of N-substituted-2-amino-1,3,4-thiadiazoles for their antitumor and antioxidant activities (W. Hamama et al., 2013) underscores the therapeutic potential of compounds within this chemical class. Such studies contribute to the ongoing search for novel anticancer and antioxidative agents.